Cas no 314272-26-9 (Ethyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate)

• Product Name: Ethyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate
• CAS No: 314272-26-9
• CID: 4645270
• Update Time: 2025-10-28

Ethyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate

Comprehensive Overview of Ethyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate (CAS No. 314272-26-9)

Ethyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate (CAS No. 314272-26-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a benzotriazole moiety, is widely recognized for its potential applications in drug synthesis and material science. Its unique molecular structure, combining a phenyl group with a 1,2,3-benzotriazole ring, makes it a versatile intermediate for developing bioactive molecules.

In recent years, the demand for benzotriazole derivatives has surged due to their role in UV stabilizers, corrosion inhibitors, and pharmaceutical intermediates. Researchers are particularly interested in CAS 314272-26-9 for its potential to enhance the efficacy of antimicrobial and antifungal agents. The compound’s ability to act as a proton acceptor or hydrogen bond facilitator in molecular interactions further expands its utility in designing novel therapeutics.

The synthesis of Ethyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate typically involves the condensation of 1H-benzotriazole with ethyl phenylacetate derivatives under controlled conditions. This process highlights the compound’s adaptability in organic chemistry, where it serves as a building block for more complex structures. Its stability under various pH conditions also makes it suitable for formulations requiring long shelf lives.

From an industrial perspective, CAS 314272-26-9 aligns with the growing trend toward green chemistry and sustainable synthesis methods. Companies are increasingly exploring eco-friendly catalysts and solvents to produce such intermediates, reducing environmental impact. This focus on sustainability resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize Ethyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate, ensuring high purity and consistency. These methods are critical for meeting regulatory standards in pharmaceuticals, where impurities can compromise product safety. The compound’s chromatographic behavior and spectral properties are well-documented, aiding in quality control.

Emerging applications of benzotriazole-based compounds in photodynamic therapy (PDT) and cancer research have further elevated interest in CAS 314272-26-9. Its potential to act as a photosensitizer or ligand in metal-organic frameworks (MOFs) opens new avenues for targeted drug delivery systems. Such innovations are frequently searched in academic and biotech circles, reflecting the compound’s relevance in cutting-edge science.

In summary, Ethyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate (CAS No. 314272-26-9) represents a multifaceted compound with broad industrial and scientific implications. Its synthesis, properties, and applications continue to inspire research, making it a subject of ongoing exploration in modern chemistry.